Cas no 575471-50-0 (2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine)
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine
- 4-Pyrimidinamine, 2-(3,5-dimethyl-1-piperidinyl)-6-(4-ethyl-1-piperazinyl)-5-nitro-
-
- Inchi: 1S/C17H29N7O2/c1-4-21-5-7-22(8-6-21)16-14(24(25)26)15(18)19-17(20-16)23-10-12(2)9-13(3)11-23/h12-13H,4-11H2,1-3H3,(H2,18,19,20)
- InChI Key: PYDKFBAWCRJPAD-UHFFFAOYSA-N
- SMILES: C1(N2CC(C)CC(C)C2)=NC(N2CCN(CC)CC2)=C([N+]([O-])=O)C(N)=N1
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2678-0202-2μmol |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
575471-50-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2678-0202-5μmol |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
575471-50-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2678-0202-10μmol |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
575471-50-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2678-0202-20μmol |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
575471-50-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2678-0202-1mg |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
575471-50-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2678-0202-2mg |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
575471-50-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2678-0202-3mg |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
575471-50-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2678-0202-4mg |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
575471-50-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2678-0202-5mg |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
575471-50-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2678-0202-10mg |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
575471-50-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine
Research Brief on 2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine (CAS: 575471-50-0)
The compound 2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine (CAS: 575471-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nitropyrimidine derivative exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.
One of the key findings from the latest research is the compound's potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. Structural analysis reveals that the 3,5-dimethylpiperidin-1-yl and 4-ethylpiperazin-1-yl substituents play a critical role in binding to the ATP-binding pocket of target kinases, thereby disrupting their catalytic activity. Molecular docking studies have further confirmed these interactions, highlighting the compound's high affinity for kinases such as EGFR and VEGFR2.
In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a therapeutic agent for inflammatory diseases. Preliminary data suggest that it modulates key signaling pathways, including NF-κB and MAPK, which are implicated in chronic inflammation. These findings open new avenues for repurposing the compound in non-oncological applications.
The synthetic route for 2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine has also been refined in recent studies. Researchers have developed a more efficient and scalable method, reducing the number of steps and improving overall yield. This advancement is crucial for facilitating large-scale production and further preclinical testing.
Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile, including its solubility and metabolic stability. Current efforts are directed at structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.
In conclusion, 2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to fully characterize its biological activities and advance its development as a novel drug candidate. The integration of computational modeling, synthetic chemistry, and biological assays will be pivotal in achieving these goals.
575471-50-0 (2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)